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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of C.I. Acid Brown 120
(CAS No. 6428-26-8).

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for C.I. Acid Brown 120, a multi-azo class acid dye. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing environmental impact.

Key Safety and Hazard Data

Quantitative toxicological data for C.I. Acid Brown 120, such as LD50 values for oral, dermal,
or inhalation exposure, are not currently available in published safety data sheets. The
information presented below is based on the available Safety Data Sheet (SDS) and general
knowledge of handling acid and azo dyes.
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Hazard Category Available Data

o No data available for oral, dermal, or inhalation
Acute Toxicity ‘
routes.

_ _ o No data available. However, direct contact
Skin Corrosion/Irritation )
should be avoided.

) o No data available. Assumed to be an irritant;
Serious Eye Damage/Irritation ] o
appropriate eye protection is mandatory.

While specific data for C.1. Acid Brown 120 is
limited, other acid brown dyes are classified as

Aquatic Toxicity toxic to aquatic life with long-lasting effects.[1][2]
Discharge into the environment must be
avoided.[3][4]

Physical Form Red-light brown powder.

Solubilit Soluble in water, forming a yellow-light brown
olubili
Y solution.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against accidental exposure. The
following table outlines the recommended PPE for handling C.I. Acid Brown 120 in both
powdered and solution forms.
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PPE Component

Specification

Purpose

Eye and Face Protection

Chemical safety goggles with
side-shields or a full-face
shield.

Protects against dust particles

and splashes of dye solutions.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Provides a barrier against skin
contact and potential

absorption.

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter is

recommended when handling
the powder to avoid inhalation

of dust.

Prevents inhalation of fine dust

particles.

Body Protection

A laboratory coat or chemical-

resistant apron.

Protects skin and personal
clothing from contamination by

dust or splashes.

Operational Plan: Handling and Storage

Safe Handling Procedures:

¢ Ventilation: Always handle powdered C.I. Acid Brown 120 in a well-ventilated area,

preferably within a chemical fume hood, to minimize dust formation and inhalation.[3][4]

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[3]14]

e Weighing: When weighing the powder, do so carefully to prevent the creation of airborne

dust.

¢ Solution Preparation: When preparing solutions, add the powder slowly to the solvent (e.g.,

water) to avoid splashing.

o Storage: Store C.I. Acid Brown 120 in a cool, dry, and well-ventilated place. Keep the

container tightly closed when not in use.[4]
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Emergency Procedures

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[3]

¢ In Case of Eye Contact: Immediately rinse the eyes with plenty of clean water for at least 15
minutes, holding the eyelids open.[3]

¢ In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

[31[4]
¢ In Case of Ingestion: Rinse the mouth with water. Do not induce vomiting.[3][4]

o Spill Response: In the event of a spill, avoid dust formation. Wear appropriate PPE, and
collect the spilled material for disposal in a suitable, closed container.[3]

Disposal Plan

Proper disposal of C.I. Acid Brown 120 and its waste is crucial to prevent environmental
contamination.

Experimental Protocols for Disposal:
1. Decontamination of Labware:

e Initial Rinse: Rinse contaminated labware with water to remove the bulk of the dye. Collect
this initial rinse water as hazardous waste.

e Secondary Rinse: Wash the labware with a suitable laboratory detergent and water.
e Final Rinse: Rinse with deionized water.
2. Disposal of Solid Waste:

o Unused/Expired Dye: Unused or expired C.I. Acid Brown 120 powder should be disposed of
as hazardous chemical waste.
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» Contaminated Materials: Any materials contaminated with the dye, such as weighing paper,
gloves, and paper towels, should be collected in a designated and labeled hazardous waste
container.

3. Disposal of Aqueous Solutions:

o Environmental Hazard: As many acid dyes are harmful to aquatic life, aqueous solutions
containing C.I. Acid Brown 120 must not be disposed of down the drain.

o Waste Collection: Collect all aqueous waste containing the dye in a clearly labeled, sealed,
and chemically resistant container. The label should indicate "Hazardous Waste," "C.l. Acid
Brown 120," and the approximate concentration and volume.

» Neutralization of Acidic Solutions: Before final disposal, acidic dye solutions should be
neutralized. Slowly add a weak base, such as sodium bicarbonate (baking soda), to the
solution while stirring.[6] Use pH test strips to ensure the final pH is between 6.0 and 8.0.
This neutralization step should be performed in a fume hood.

» Final Disposal: All collected hazardous waste containing C.l. Acid Brown 120 must be
disposed of through your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of C.I. Acid Brown 120
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Caption: Workflow for the safe handling and disposal of C.I. Acid Brown 120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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